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Compound of Interest

Compound Name: H-Phe(4-1)-OH

Cat. No.: B613263

An In-depth Technical Guide on H-Phe(4-1)-OH: Core Molecular Properties

For researchers, scientists, and drug development professionals, a precise understanding of
the fundamental physicochemical properties of a compound is paramount. This document
provides the core molecular information for 4-lodo-L-phenylalanine, commonly abbreviated as
H-Phe(4-1)-OH.

Core Molecular Data

The fundamental molecular attributes of H-Phe(4-1)-OH are summarized below. This data is
essential for a variety of applications, including stoichiometric calculations in synthetic
protocols, interpretation of mass spectrometry results, and computational modeling.

Property Value

Molecular Formula COH10INO2[1][2]I3][4]

Molecular Weight 291.09 g/mol [1][4][5]
4-lodo-L-phenylalanine, (S)-2-Amino-3-(4-

Synonyms ) ) )
iodophenyl)propanoic acid[2][5]

CAS Number 24250-85-9[1][2][3][6]

Experimental Protocols
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The determination of the molecular weight and formula of H-Phe(4-1)-OH is typically achieved
through standard analytical techniques.

Mass Spectrometry: High-resolution mass spectrometry (HRMS) is employed to determine the
accurate mass of the molecule. The sample is ionized (e.g., using electrospray ionization - ESI)
and the mass-to-charge ratio (m/z) of the resulting ions is measured. The monoisotopic mass is
calculated from the most abundant isotopes of each element (12C, 1H, 127, 14N, 1°Q), which for
C9H10INOZ is approximately 290.9756 g/mol .[5][7] This experimental value is then matched to
the theoretical mass calculated from the chemical formula to confirm its identity.

Elemental Analysis: Combustion analysis can be used to determine the empirical formula. A
sample of the compound is burned in an excess of oxygen, and the quantities of combustion
products (carbon dioxide, water, nitrogen gas) are measured. The percentage composition of
carbon, hydrogen, and nitrogen in the compound can be calculated from these measurements.
The presence of iodine is typically determined by other methods, such as titration or ion
chromatography after decomposition of the sample. The combination of these results allows for
the determination of the empirical formula, which is then confirmed by mass spectrometry to be
the molecular formula.

Logical Relationship of Molecular Properties

The following diagram illustrates the direct relationship between the compound and its core
molecular identifiers.

H-Phe(4-1)-OH

is defingd by is characterized by

Molecular Formula: Molecular Weight:
C9H10INO2 291.09 g/mol
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Caption: Core molecular properties of H-Phe(4-1)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b613263?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/h-phe-4-i-oh.html
https://www.usbio.net/biochemicals/233269/4-Iodo-L-Phenylalanine/data-sheet
https://www.peptide.com/product/h-phe4-i-oh-24250-85-9/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4145428.htm
https://pubchem.ncbi.nlm.nih.gov/compound/134497
https://chempep.com/product/h-phe4-i-oh/
https://go.drugbank.com/drugs/DB03660
https://www.benchchem.com/product/b613263#h-phe-4-i-oh-molecular-weight-and-formula
https://www.benchchem.com/product/b613263#h-phe-4-i-oh-molecular-weight-and-formula
https://www.benchchem.com/product/b613263#h-phe-4-i-oh-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b613263?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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